Cas no 76947-02-9 (Tris(tetrabutylammonium) Hydrogen Pyrophosphate)

• Product Name: Tris(tetrabutylammonium) Hydrogen Pyrophosphate
• CAS No: 76947-02-9
• MF: C₄₈H₁₀₉N₃O₇P₂
• MW: 902.342497587204
• MDL: MFCD00210109
• CID: 548661
• PubChem ID: 57653501
• Update Time: 2025-04-19

Tris(tetrabutylammonium) Hydrogen Pyrophosphate Chemical and Physical Properties

Names and Identifiers

• PYROPHOSPHORIC ACID TRIS(TETRABUTYLAMMONIUM) SALT
• Tris(tetrabutylaMMoniuM) Hydrogen Pyrophosphate
• Tris(tetrabutylammonium) hydrogen pyrophosphate,Pyrophosphoric acid tris(tetrabutylammonium) salt,Tetrabutylammonium pyrophosphate (3:1)
• ((n-Bu)4N)3HP2O7
• (Bu4N+)3HOPO3PO(3-)
• [N(nBu)4]3P2O7H
• [N(n-Bu)4]3P2O7H
• 3[Bu4N(1+)]*HP2O7(3-)
• TETRABUTYLAMMONIUM PYROPHOSPHATE (3:1)
• tris(tetra-n-butylammonium)hydrogen diphosphate
• Tris(tetra-N-butylammonium)diphosphate
• AS-67606
• PYROPHOSPHORICACIDTRIS(TETRABUTYLAMMONIUM)SALT
• tris(tetra-n-butylammonium) hydrogen pyrophosphate
• SY121081
• tetrabutylammonium hydrogendiphosphate
• tris(tetrabutylazanium) hydrogen (phosphonooxy)phosphonate
• A932311
• BMTUFQKYWWLCLC-UHFFFAOYSA-K
• [hydroxy(oxido)phosphoryl] phosphate;tetrabutylazanium
• MFCD00210109
• AKOS037646249
• EN300-6731081
• tris(tetrabutylazanium) hydrogen (phosphonatooxy)phosphonate
• TRIS(TETRABUTYLAMMONIUM)HYDROGEN PYROPHOSPHATE
• 76947-02-9
• Tris(tetrabutylammonium) Pyrophosphate; Tris(N,N,N-tributyl-1-butanaminium) Diphosphate
• DB-335805
• Tris(tetrabutylammonium) Hydrogen Pyrophosphate

• MDL： MFCD00210109
• Inchi： 1S/3C16H36N.H4O7P2/c3*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-8(2,3)7-9(4,5)6/h3*5-16H2,1-4H3;(H2,1,2,3)(H2,4,5,6)/q3*+1;/p-3
• InChI Key： BMTUFQKYWWLCLC-UHFFFAOYSA-K
• SMILES： P(=O)([O-])(O)OP(=O)([O-])[O-].[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 901.77400
• Monoisotopic Mass: 901.77407682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 60
• Rotatable Bond Count: 38
• Complexity: 270
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 152.40000
• LogP: 15.51380

Tris(tetrabutylammonium) Hydrogen Pyrophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic pyrophosphates